2-Azido-6-(trifluoromethyl)pyridine

• Molecular Formula: C6H3F3N4
• Molecular Weight: 188.11 g/mol
• IUPAC Name: 2-azido-6-(trifluoromethyl)pyridine
• InChI: InChI=1S/C6H3F3N4/c7-6(8,9)4-2-1-3-5(11-4)12-13-10/h1-3H
• InChI Key: GQYVZJJLTANSLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)N=[N+]=[N-])C(F)(F)F

Description

2-Azido-6-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C6H3F3N4 and its molecular weight is 188.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 82.5 grams (g) of 2-fluoro-6-(trifluoromethyl)pyridine (0.5 mole), 65 g of sodium azide (1.0 mole) and 400 milliliters (ml) of dimethylsulfoxide (DMSO) was heated to a temperature of 80° C. for 18 hours. The mixture was allowed to cool and then poured into 1500 ml of ice water. This resulting mixture was then extracted 4 times with 300 ml of pentane each time. The pentane extracts were combined, washed with 500 ml of a saturated NaCl solution and dried with MgSO4. The pentane was then carefully evaporated leaving 67 g of the desired 2-azido-6-(trifluoromethyl)pyridine as a light yellow oil having an RI of 1.4771 @25° C.